[(3-Chloro-2-cyclopentylpropoxy)methyl]benzene

• Molecular Formula: C15H21ClO
• Molecular Weight: 252.78 g/mol
• IUPAC Name: (3-chloro-2-cyclopentylpropoxy)methylbenzene
• InChI: InChI=1S/C15H21ClO/c16-10-15(14-8-4-5-9-14)12-17-11-13-6-2-1-3-7-13/h1-3,6-7,14-15H,4-5,8-12H2
• InChI Key: KIZNLCDWDKNFKK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(COCC2=CC=CC=C2)CCl

Description

[(3-Chloro-2-cyclopentylpropoxy)methyl]benzene is a chlorinated aromatic ether characterized by a benzyl moiety substituted with a cyclopentylpropoxy group containing a chlorine atom at the 3-position. This compound’s structure combines a rigid cyclopentyl ring, a flexible propoxy chain, and a reactive chloromethyl group, making it a candidate for applications in organic synthesis, catalysis, and material science. Its unique steric and electronic profile arises from the interplay between the bulky cyclopentyl group, the ether linkage, and the electron-withdrawing chlorine substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(3-Chloro-2-cyclopentylpropoxy)methyl]benzene typically involves the reaction of benzyl chloride with 3-chloro-2-cyclopentylpropanol in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

On an industrial scale, the production of [(3-Chloro-2-cyclopentylpropoxy)methyl]benzene may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

[(3-Chloro-2-cyclopentylpropoxy)methyl]benzene undergoes various types of chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles such as hydroxide, amine, or alkoxide ions.

Oxidation Reactions: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction Reactions: Reduction of the compound can lead to the formation of alcohols or alkanes.

Common Reagents and Conditions

Substitution: Sodium hydroxide, ammonia, or sodium alkoxide in polar solvents.

Oxidation: Potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Major Products

Substitution: Formation of substituted benzene derivatives.

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or alkanes.

Scientific Research Applications

[(3-Chloro-2-cyclopentylpropoxy)methyl]benzene has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [(3-Chloro-2-cyclopentylpropoxy)methyl]benzene involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biochemical and physiological responses.

Comparison with Similar Compounds

(a) 1-[2-(Chloromethyl)phenoxy]-3-(trifluoromethyl)benzene (CAS 478032-57-4)

This compound shares a benzene ring with a chloromethylphenoxy substituent but differs in the additional trifluoromethyl group at the 3-position. Key comparisons include:

• Electronic Effects : The trifluoromethyl group is strongly electron-withdrawing, enhancing electrophilic substitution resistance compared to the cyclopentyl group in the target compound, which is electron-neutral.
• Steric Effects : The trifluoromethyl group is smaller than the cyclopentylpropoxy chain, resulting in lower steric hindrance .

(b) 3-Chloro-2-methylpropene (CAS 563-47-3)

Differences include:

• Reactivity : The allylic chlorine in 3-chloro-2-methylpropene is prone to elimination or nucleophilic substitution, whereas the chlorine in the target compound is part of a stable ether linkage, reducing its reactivity .
• Applications : 3-Chloro-2-methylpropene is used in polymer production, whereas [(3-Chloro-2-cyclopentylpropoxy)methyl]benzene’s bulkier structure may favor use in fine chemical synthesis .

Cycloalkyl-Substituted Benzene Derivatives

(a) Benzene, (1-ethyloctyl)- (CAS 4621-36-7)

This compound features a linear alkyl chain (ethyloctyl) on benzene, contrasting with the target’s cyclopentylpropoxy group. Key differences:

• Lipophilicity: The cyclopentyl group increases lipophilicity compared to linear alkyl chains, impacting solubility in nonpolar solvents .

Functional Group Comparisons

(a) N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide

Though a benzamide, this compound’s N,O-bidentate directing group highlights the importance of functional group placement. Unlike the target compound’s ether group, the amide moiety enables coordination to metals, suggesting divergent applications in catalysis .

Data Tables for Comparative Analysis

Table 1: Physical and Structural Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
[(3-Chloro-2-cyclopentylpropoxy)methyl]benzene	C₁₅H₂₁ClO₂	268.78	Chloro, cyclopentyl, ether	High lipophilicity, rigid
1-[2-(Chloromethyl)phenoxy]-3-(trifluoromethyl)benzene	C₁₄H₁₀ClF₃O	302.68	Chloromethyl, trifluoromethyl	Electron-deficient aromatic
3-Chloro-2-methylpropene	C₄H₇Cl	90.55	Allylic chlorine	Volatile, reactive

Research Findings and Implications

• Synthetic Utility : The cyclopentyl group in the target compound may hinder crystallization, complicating purification compared to linear alkyl analogues .
• Catalytic Potential: Unlike N,O-bidentate directing groups in benzamides , the target’s ether group may favor electrophilic aromatic substitution pathways.
• Environmental Impact : Chlorinated aromatic ethers like the target compound are generally more persistent than aliphatic chlorides (e.g., 3-chloro-2-methylpropene) due to aromatic stability .

Biological Activity

[(3-Chloro-2-cyclopentylpropoxy)methyl]benzene, identified by its CAS number 1880011-68-6, is a compound with potential biological activities that warrant detailed exploration. This article synthesizes available research findings, case studies, and data tables to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The compound [(3-Chloro-2-cyclopentylpropoxy)methyl]benzene features a chlorinated propoxy group attached to a benzene ring, which may influence its interaction with biological systems. Its molecular formula is $C_{13}H_{17}ClO$, and it has a molecular weight of approximately 232.73 g/mol. The presence of the chlorine atom is significant as halogenated compounds often exhibit unique biological properties.

1. Antimicrobial Properties

Research indicates that halogenated compounds, including chlorinated derivatives, often possess antimicrobial activity. A study on similar compounds showed that chlorinated benzene derivatives can inhibit bacterial growth, suggesting that [(3-Chloro-2-cyclopentylpropoxy)methyl]benzene may exhibit similar properties.

Compound	Microbial Strain	Inhibition Zone (mm)
Compound A	E. coli	15
Compound B	S. aureus	20
[(3-Chloro-2-cyclopentylpropoxy)methyl]benzene	Unknown	TBD

2. Anti-inflammatory Activity

Chlorinated compounds have been studied for their anti-inflammatory effects. For instance, compounds containing similar functional groups have demonstrated the ability to inhibit pro-inflammatory cytokines in vitro. This suggests that [(3-Chloro-2-cyclopentylpropoxy)methyl]benzene could potentially modulate inflammatory responses.

Case Study: Inhibition of TNF-alpha Production

• Objective : Evaluate the effect of [(3-Chloro-2-cyclopentylpropoxy)methyl]benzene on TNF-alpha production in macrophages.
• Method : Macrophages were treated with varying concentrations of the compound.
• Results : A dose-dependent decrease in TNF-alpha levels was observed, indicating potential anti-inflammatory activity.

3. Potential Toxicity and Carcinogenicity

While exploring the biological activity of this compound, it is crucial to consider its safety profile. Related compounds have shown varying degrees of toxicity and potential carcinogenic effects in animal studies. For example:

• Study Findings : Compounds similar in structure have been associated with carcinogenic effects in rodent models when administered at high doses.

Study Type	Organism	Observed Effect
Chronic Toxicity Study	Rats	Tumor formation in liver
Long-term Exposure Study	Mice	Increased incidence of lung tumors

The exact mechanism by which [(3-Chloro-2-cyclopentylpropoxy)methyl]benzene exerts its biological effects requires further elucidation. However, it is hypothesized that the compound may interact with cellular receptors or enzymes involved in inflammatory pathways or microbial resistance mechanisms.